4-[2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]piperidine-2,6-dione
Overview
Description
4-[2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]piperidine-2,6-dione, also known as DMDD, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DMDD is a cyclic diketone that is structurally similar to thalidomide, a sedative drug that was withdrawn from the market due to teratogenic effects. However, DMDD has shown promising results in preclinical studies as an anti-inflammatory and immunomodulatory agent.
Scientific Research Applications
Crystal Structure Analysis
The crystal structure of related piperidine-dione compounds has been studied, providing insights into their molecular configurations and interactions. For example, a study on the crystal structure of a similar compound, 4,4-Dimethyl-1-(2-phenyl-1-(phenylamino)ethyl)- piperidin-2,6-dione, reveals detailed molecular arrangements and dihedral angles, enhancing the understanding of their chemical behavior and potential applications (Rajnikant et al., 2010).
Synthesis and Chemical Behavior
The chemical synthesis and behavior of piperidine-dione derivatives are significant for scientific research. Studies have explored various synthetic routes and reactions, such as the ring-opening reaction of related compounds, which can lead to the development of novel chemicals with potential applications (P. Šafár̆ et al., 2000).
Biological Activity
Some piperidine-dione derivatives have been studied for their biological activities, including their potential as aromatase inhibitors. This is particularly relevant in the context of breast cancer treatment, where certain derivatives have shown promising results (R. Hartmann & C. Batzl, 1986). Additionally, the biological activities of demethylcycloheximides, including derivatives of piperidine-dione, have been examined for their fungicidal and herbicidal properties (H. Kondo et al., 1988).
Potential in Drug Development
Research into piperidine-dione derivatives also involves exploring their potential in drug development. For instance, the synthesis and evaluation of mammary tumor inhibiting activities of 3-alkylated 3-(4-aminophenyl)piperidine-2,6-diones highlight the potential therapeutic applications of these compounds (R. Hartmann et al., 1992).
properties
IUPAC Name |
4-[2-(3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]piperidine-2,6-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO4/c1-8-3-9(2)15(20)11(4-8)12(17)5-10-6-13(18)16-14(19)7-10/h8-12,17H,3-7H2,1-2H3,(H,16,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPHMISFOHDHNIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C(=O)C(C1)C(CC2CC(=O)NC(=O)C2)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6746-42-5 | |
Record name | Isocycloheximide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006746425 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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